Cas no 1784471-08-4 (2-(2,3-dihydro-1H-indol-6-yl)propan-2-ol)

• Product Name: 2-(2,3-dihydro-1H-indol-6-yl)propan-2-ol
• CAS No: 1784471-08-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD34168288
• CID: 5404079
• PubChem ID: 84656120
• Update Time: 2025-06-08

2-(2,3-dihydro-1H-indol-6-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-indol-6-yl)propan-2-ol
• 1H-Indole-6-methanol, 2,3-dihydro-α,α-dimethyl-

• MDL： MFCD34168288
• Inchi： 1S/C11H15NO/c1-11(2,13)9-4-3-8-5-6-12-10(8)7-9/h3-4,7,12-13H,5-6H2,1-2H3
• InChI Key： XDFVBNYINACHHV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(C)(C)O)=C2)CC1

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 317.8±21.0 °C(Predicted)
• pka: 14.55±0.29(Predicted)

Additional information on 2-(2,3-dihydro-1H-indol-6-yl)propan-2-ol

Comprehensive Overview of 2-(2,3-dihydro-1H-indol-6-yl)propan-2-ol (CAS No. 1784471-08-4): Properties, Applications, and Research Insights

The compound 2-(2,3-dihydro-1H-indol-6-yl)propan-2-ol (CAS No. 1784471-08-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This tertiary alcohol derivative, featuring an indoline core, represents a versatile building block for synthetic chemists exploring novel bioactive molecules. The presence of both the 2,3-dihydro-1H-indole moiety and the propan-2-ol group in its structure contributes to its interesting physicochemical properties, including moderate polarity and hydrogen-bonding capacity.

Recent trends in organic chemistry highlight growing interest in indoline-containing compounds, particularly for their role in drug discovery programs targeting neurological and inflammatory conditions. The 2-(2,3-dihydro-1H-indol-6-yl)propan-2-ol scaffold has shown promise in early-stage research as a potential precursor for modulators of serotonin receptors, aligning with current pharmaceutical industry focus on CNS therapeutics. Computational chemistry studies suggest this molecule's ability to cross the blood-brain barrier, making it a subject of investigation for neuroprotective applications.

The synthesis of CAS 1784471-08-4 typically involves multi-step organic transformations starting from commercially available 6-substituted indoline derivatives. Modern synthetic approaches emphasize green chemistry principles, with recent literature reporting improved yields through palladium-catalyzed coupling reactions or microwave-assisted synthesis. Analytical characterization of this compound generally combines techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy, with particular attention to the stereochemical purity of the propanol side chain.

In material science applications, researchers have explored 2-(2,3-dihydro-1H-indol-6-yl)propan-2-ol as a monomer for specialty polymers with tunable optical properties. Its electron-rich aromatic system combined with the hydroxyl functionality enables participation in various polymerization mechanisms. Recent patents describe its incorporation into photoresist materials for advanced semiconductor manufacturing processes, responding to the global demand for more efficient electronic components.

The stability profile of 1784471-08-4 under different environmental conditions has been systematically studied, with data indicating good thermal stability up to 150°C and moderate solubility in common organic solvents. These properties make it suitable for various formulation development processes in the pharmaceutical industry. Storage recommendations typically suggest protection from light and moisture in amber glass containers at controlled room temperature to maintain long-term stability.

Emerging research directions for 2-(2,3-dihydro-1H-indol-6-yl)propan-2-ol derivatives include their potential as fluorescence probes for biological imaging. The indoline core's inherent fluorescence properties, when combined with appropriate substitutions, can yield compounds with valuable photophysical characteristics. This aligns with current scientific interest in developing new diagnostic tools for biomedical research, particularly in neuroscience applications where non-invasive imaging techniques are increasingly important.

Quality control protocols for CAS 1784471-08-4 have evolved to meet stringent regulatory requirements, especially for pharmaceutical-grade material. Modern analytical methods now routinely include chiral purity assessment, residual solvent analysis, and trace metal detection. The compound's specification sheets typically detail limits for related substances, with HPLC purity often exceeding 98% for research applications. These quality standards reflect the growing importance of this chemical entity in precision medicine development.

From a commercial perspective, the global market for indoline derivatives like 2-(2,3-dihydro-1H-indol-6-yl)propan-2-ol has shown steady growth, driven by pharmaceutical R&D investments and specialty chemical demand. Current supplier offerings range from milligram quantities for research use to kilogram-scale production under GMP conditions for clinical trial materials. Pricing trends indicate moderate stability, with fluctuations primarily tied to raw material availability and regional manufacturing capacity.

Environmental and safety assessments of 1784471-08-4 suggest it poses minimal ecological risk when handled according to standard laboratory protocols. The compound's environmental fate has been studied through biodegradation testing and ecotoxicity screening, with results indicating relatively low persistence in aquatic systems. These findings support its continued use in research applications while meeting modern sustainability criteria in chemical development.

Future research directions for 2-(2,3-dihydro-1H-indol-6-yl)propan-2-ol are likely to focus on expanding its utility in asymmetric synthesis and exploring its potential as a chiral auxiliary. The propanol moiety's tertiary alcohol functionality offers opportunities for further derivatization, while the indoline nitrogen provides an additional handle for structural modification. These features position the compound as a valuable intermediate in the development of structurally complex therapeutic agents and functional materials.